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Compound of Interest

Compound Name:

3-[1-(4-carbamoyl-2-

methylphenyl)-5-(4-imidazol-1-

ylphenyl)pyrrol-2-yl]propanoic acid

Cat. No.: B612232 Get Quote

Application Notes and Protocols for N6022
For Researchers, Scientists, and Drug Development Professionals

Introduction
N6022 is a potent and selective inhibitor of S-nitrosoglutathione reductase (GSNOR), a key

enzyme in the regulation of endogenous S-nitrosothiols (SNOs) and nitric oxide (NO)

homeostasis.[1][2][3] By inhibiting GSNOR, N6022 leads to an accumulation of S-

nitrosoglutathione (GSNO), which can modulate various physiological processes, including

bronchodilation and anti-inflammatory responses.[4][5] These characteristics make N6022 a

compound of significant interest in research and drug development, particularly for respiratory

diseases such as asthma and chronic obstructive pulmonary disease.[1][5] This document

provides detailed information on the solubility of N6022 in DMSO and aqueous solutions, along

with protocols for its preparation and use in experimental settings.

Data Presentation: Solubility of N6022
The solubility of N6022 is a critical factor for the design of both in vitro and in vivo experiments.

The following tables summarize the available quantitative data for the solubility of N6022 in

Dimethyl Sulfoxide (DMSO) and its limited solubility in aqueous solutions.

Table 1: Solubility of N6022 in DMSO
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Vendor/Source
Reported Solubility
(mg/mL)

Molar Equivalent
(mM)

Notes

Selleck Chemicals 82 - 83 197.84 - 200.26

Use of fresh,

moisture-free DMSO

is recommended to

avoid reduced

solubility.[3]

MedchemExpress 25 60.32

Ultrasonic treatment

may be needed to

achieve dissolution.[6]

TargetMol 45 108.58

Sonication is

recommended for

dissolution.[7]

GlpBio ≥ 20.7 --- ---

Immunomart ≥ 46 --- ---

Table 2: Solubility of N6022 in Aqueous Solutions

Solvent
Reported Solubility
(mg/mL)

Notes

Water < 0.1 (insoluble)
N6022 is practically insoluble

in water.[3][6]

Serum Up to 5
N6022 remains in solution in

serum up to 5 mg/mL.[6]

Experimental Protocols
Protocol 1: Preparation of N6022 Stock Solution in
DMSO
This protocol describes the preparation of a high-concentration stock solution of N6022 in

DMSO, suitable for further dilution in cell culture media or other buffered solutions for in vitro
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assays.

Materials:

N6022 powder

Anhydrous (molecular sieve) Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath (optional)

Procedure:

Equilibrate the N6022 powder to room temperature before opening the vial to prevent

moisture condensation.

Weigh the desired amount of N6022 powder using a calibrated analytical balance and place

it in a sterile vial.

Add the calculated volume of anhydrous DMSO to achieve the desired concentration (e.g.,

for a 10 mM stock solution, add 0.2413 mL of DMSO to 1 mg of N6022).

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the vial in an ultrasonic bath for 5-10

minutes.[6] Gentle warming can also be applied if necessary.

Once a clear solution is obtained, aliquot the stock solution into smaller, single-use volumes

to avoid repeated freeze-thaw cycles.

Store the stock solutions at -20°C or -80°C for long-term stability.[3][6]

Protocol 2: Preparation of N6022 Formulation for In Vivo
Administration (Co-solvent Method)
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Due to its poor aqueous solubility, N6022 requires a co-solvent system for administration in

animal models. This protocol provides a common formulation using DMSO, PEG300, and

Tween-80.

Materials:

N6022 powder

Anhydrous DMSO

Polyethylene glycol 300 (PEG300)

Tween-80 (Polysorbate 80)

Sterile saline (0.9% NaCl) or Phosphate Buffered Saline (PBS)

Sterile tubes for mixing

Procedure:

Prepare a concentrated stock solution of N6022 in DMSO as described in Protocol 1.

In a sterile tube, add the required volume of the N6022 DMSO stock solution.

Add the appropriate volume of PEG300 and mix thoroughly until a clear solution is formed.

Add Tween-80 to the mixture and mix again until the solution is clear.

Finally, add the saline or PBS dropwise while continuously mixing to bring the formulation to

the final desired volume and concentration.

A common formulation consists of 10% DMSO, 40% PEG300, 5% Tween-80, and 45%

saline.[6] For a 1 mL final volume, this would be 100 µL DMSO, 400 µL PEG300, 50 µL

Tween-80, and 450 µL saline.

The final solution should be clear. If precipitation occurs, gentle warming and vortexing may

be used to redissolve the compound.
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This formulation should be prepared fresh before each use and administered immediately.

Protocol 3: Preparation of N6022 Formulation for In Vivo
Administration (Cyclodextrin-based Method)
An alternative to the co-solvent method is the use of a cyclodextrin to enhance the aqueous

solubility of N6022.

Materials:

N6022 powder

Anhydrous DMSO

Sulfobutyl ether-β-cyclodextrin (SBE-β-CD)

Sterile saline (0.9% NaCl)

Sterile tubes for mixing

Procedure:

Prepare a stock solution of N6022 in DMSO.

Prepare a 20% (w/v) solution of SBE-β-CD in sterile saline.

In a sterile tube, add the required volume of the N6022 DMSO stock solution.

Add the 20% SBE-β-CD solution to the DMSO stock to achieve the final desired

concentration of N6022. A common formulation is 10% DMSO and 90% of the 20% SBE-β-

CD in saline solution.[6]

Mix thoroughly until a clear solution is obtained.

This formulation should be prepared fresh before use.
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Formulation Strategy Based on Solubility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Mechanism of inhibition for N6022, a first-in-class drug targeting S-nitrosoglutathione
reductase - PubMed [pubmed.ncbi.nlm.nih.gov]

2. pubs.acs.org [pubs.acs.org]

3. selleckchem.com [selleckchem.com]

4. Effect of the S‐nitrosoglutathione reductase inhibitor N6022 on bronchial hyperreactivity in
asthma - PMC [pmc.ncbi.nlm.nih.gov]

5. A nonclinical safety and pharmacokinetic evaluation of N6022: a first-in-class S-
nitrosoglutathione reductase inhibitor for the treatment of asthma - PubMed
[pubmed.ncbi.nlm.nih.gov]

6. medchemexpress.com [medchemexpress.com]

7. N6022 | GSNOR | TargetMol [targetmol.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b612232?utm_src=pdf-body-img
https://www.benchchem.com/product/b612232?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/22335564/
https://pubmed.ncbi.nlm.nih.gov/22335564/
https://pubs.acs.org/doi/abs/10.1021/bi201785u
https://www.selleckchem.com/products/n6022.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5946144/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5946144/
https://pubmed.ncbi.nlm.nih.gov/22210450/
https://pubmed.ncbi.nlm.nih.gov/22210450/
https://pubmed.ncbi.nlm.nih.gov/22210450/
https://www.medchemexpress.com/N6022.html
https://www.targetmol.com/compound/n6022
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612232?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [N6022 solubility in DMSO and aqueous solutions].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612232#n6022-solubility-in-dmso-and-aqueous-
solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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